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Compound of Interest

Compound Name: Urethane-d5

Cat. No.: B196603

This guide provides an in-depth overview of the safety protocols and handling procedures for
urethane-d5 (ethyl carbamate-d5). It is intended for researchers, scientists, and professionals
in drug development who may work with this compound. The information is compiled from
various safety data sheets and toxicological resources.

Chemical and Physical Properties

Urethane-d5 is the deuterated form of urethane (ethyl carbamate). Its physical and chemical
properties are summarized below.
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Property

Value

CAS Number

73962-07-9[1][2]

Molecular Formula

C3H2DsNO2[1][2]

Molecular Weight 94.12 g/mol [1][2]

Appearance Colorless solid or white powder[3][4]

Odor Odorless[4]

Melting Point 48.5-51 °C[1][3]

Boiling Point 182-184 °C at 760 mmHg[1][3]

Density 1.104 g/cm3[1]

Flash Point 97.2 °C[1]

Solubility Soluble in water, alcohol, ether, chloroform, and

glycerol[5]

Vapor Pressure

10 mmHg @ 77.8 °C[3]

Vapor Density

3.07 (Air = 1)[3][6]

Toxicological Information

Urethane is classified as a carcinogen and mutagen. The toxicological data for urethane is
extensive, and similar precautions should be taken for its deuterated analog, urethane-d5.

o Value & Route of )
Toxicity Data Type . . Species
Administration

Acute Toxicity (LD50) 1809 mg/kg (Oral)[3] Rat

Health Effects:

» Carcinogenicity: Urethane is reasonably anticipated to be a human carcinogen.[5] It may
cause cancer.[1][3][4] It is listed as a carcinogen by IARC (Group 2A) and NTP.[4]
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e Mutagenicity: It may cause inheritable genetic damage.[1]

o Acute Effects: Harmful if swallowed, by inhalation, or in contact with skin.[1] It can cause
irritation to the eyes, respiratory system, and skin.[1][7] Symptoms of exposure can include
nausea, vomiting, central nervous system depression, and liver and kidney injury.[6]

e Target Organs: Central nervous system, liver, bone marrow, and immune system.[4][7]
Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure risks.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[3][8]

Hand Protection: Wear suitable protective gloves made of chemical-resistant material.[3][9]

Skin and Body Protection: Wear a lab coat or disposable gown.[9][10]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate
or if dust is generated.[7][8]

Engineering Controls:

» Work in a well-ventilated area, preferably in a chemical fume hood.[8][9][10]

¢ An eye wash station should be readily available.[7]

Storage:

Store in a cool, dry, well-ventilated place.[4][8]

Recommended storage is in a refrigerator.[1]

Keep containers tightly closed.[7][11]

Store away from strong oxidizing agents, acids, and bases.[7][8]
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Figure 1: A workflow diagram for the safe handling of urethane-d5.
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Emergency Procedures

In case of accidental exposure or release, follow these procedures immediately.
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[3][8]

» Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and
water for 15-20 minutes. Seek medical advice if irritation persists.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, also
under the eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison
control center immediately.[8]

Spill and Leak Procedures:
e Small Spills: Contain the spill. Absorb with an inert material.[7]

o Large Spills: Evacuate the area. Prevent the material from entering drains or waterways.[7]

[8]

o Cleanup: Wear appropriate PPE. Sweep up the material, place it in a sealed container, and
dispose of it as hazardous waste.[4][8] Avoid generating dust.[8] Wash the spill site after
material pickup is complete.[4]
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Figure 2: An emergency response workflow for urethane-d5 exposure or spills.

Fire-Fighting Measures

» Extinguishing Media: Use a dry chemical, carbon dioxide, or alcohol-resistant foam. A water
spray can also be used.[6][8]

e Hazards from Combustion: When heated to decomposition, it may emit toxic fumes of
carbon monoxide, carbon dioxide, and nitrogen oxides.[6][8]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][8]

Disposal Considerations

Dispose of urethane-d5 and its containers in accordance with local, regional, and national
hazardous waste regulations.[3] It is the responsibility of the waste generator to properly
classify all waste materials.[3] This material is listed under RCRA as hazardous waste code
U238.[4]

Regulatory Information

Urethane is subject to various regulations.
o TSCA: Listed on the Toxic Substances Control Act inventory.[3]
o CERCLA: Has a reportable quantity (RQ) of 100 Ibs.[3][5]

 California Proposition 65: Known to the state of California to cause cancer.[3][8]
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respiratory system)[1][7]
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(May cause inheritable
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Figure 3: A logical diagram of the health hazards associated with urethane-d5.

Experimental Protocols

The toxicological data presented in this guide are based on standardized tests, such as the
OECD Guidelines for the Testing of Chemicals. However, specific, detailed experimental
protocols for the safety testing of urethane-d5 are not publicly available in the cited safety
documents. These studies are typically conducted by manufacturers or specialized laboratories
and the full reports are often proprietary. The methodologies generally involve administering the
substance to animal models (e.g., rats) via different routes (oral, dermal, inhalation) and
observing for acute and chronic health effects, including mortality, to determine values like the
LD50. Carcinogenicity and mutagenicity are assessed through long-term animal studies and in
vitro assays (e.g., Ames test), respectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Urethane-d5: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196603#urethane-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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